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Compound of Interest

4-Bromo-1,3-oxazole
Compound Name:

hydrochloride
CAS No.: 1955531-81-3
Cat. No.: B2844213

Get Quote

Executive Summary

4-Bromo-1,3-oxazole hydrochloride (CAS: 1955531-81-3) is a halogenated heteroaromatic
salt used primarily as a pharmaceutical building block.[1][2] Due to the presence of both a
halogen (bromine) and an acidic hydrochloride moiety, this compound requires strict
segregation from general organic waste streams.

Immediate Action Directive:

e Primary Disposal Path: High-Temperature Incineration (via licensed hazardous waste
contractor).

e Prohibited Actions: Do NOT dispose of down the drain (sanitary sewer). Do NOT mix with
strong oxidizing agents or alkaline waste streams without controlled neutralization.

» Waste Classification: Halogenated Organic / Acidic Corrosive.
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Chemical Profile & Hazard Identification

Effective disposal begins with accurate identification. This compound presents a dual hazard:
chemical reactivity (acidic salt) and environmental toxicity (halogenated organic).

Parameter Data

Chemical Name 4-Bromo-1,3-oxazole hydrochloride

CAS Number 1955531-81-3

Molecular Formula CsHsBrCINO

Molecular Weight 184.42 g/mol

Physical State Solid (typically off-white to yellow powder)

Soluble in water (acidic reaction), Methanol,

Solubility
DMSO

Warning H315 (Skin Irritation) H319 (Eye
Irritation) H335 (Respiratory Irritation)

GHS Classification

o Potentially D002 (Corrosive) if in aqueous
RCRA Characteristics )
solution (pH < 2)

Pre-Disposal Handling & Storage[4][5]

Before disposal, the material must be stabilized and segregated to prevent accidental reactions
in the waste stream.

Personal Protective Equipment (PPE) Matrix
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Protection Type Specification Rationale

) Nitrile Rubber (0.11 mm min. Protects against acidic irritation
Hand Protection ] ) )
thickness) and organic permeation.

i ) Prevents eye damage from
Eye Protection Chemical Safety Goggles o
acidic dust or splashes.

) Essential if handling dry
) N95 or P100 Particulate ) )
Respiratory R rat powder to prevent inhalation of
espirator
P irritant dust.

Lab Coat (Buttoned), Closed- ) )
Body Standard barrier protection.
toe shoes

Segregation Protocols

e Incompatible Materials: Keep away from strong bases (e.g., NaOH, KOH) which will liberate
the free base and generate heat. Keep away from strong oxidizers to prevent exothermic
decomposition.

» Storage Conditions: Store in a cool, dry place. The hydrochloride salt is hygroscopic;
moisture absorption can lead to caking and increased corrosivity.

Disposal Decision Logic

The following workflow dictates the operational path based on the physical state of the waste.
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Waste Generation:
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Figure 1: Decision logic for segregating 4-Bromo-1,3-oxazole hydrochloride waste streams.

Detailed Disposal Protocols

Protocol A: Solid Waste Disposal (Pure Substance &
Debris)

Applicability: Expired pure chemical, contaminated paper towels, gloves, and filter media.
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» Containment: Place the solid waste into a clear polyethylene bag.

e Secondary Containment: Place the first bag inside a second bag (double-bagging) or a wide-
mouth HDPE jar.

e Labeling: Affix a hazardous waste tag.
o Constituents: "4-Bromo-1,3-oxazole hydrochloride, solid debris."
o Hazard Checkboxes: [x] Toxic [x] Irritant.
o Transfer: Move to the facility's Solid Hazardous Waste accumulation area.

» Final Fate: High-temperature incineration.

Protocol B: Liquid Waste Disposal (Solutions)

Applicability: Reaction mixtures, mother liquors from recrystallization.
o Characterization: Determine the solvent system.
o If Organic (DCM, Methanol, Ethyl Acetate): Proceed to Step 2.
o If Aqueous:[3][4] Proceed to Step 3.
¢ Organic Solvent Stream:
o Pour into the Halogenated Solvent Waste carboy (typically yellow or red safety cans).

o Note: Even if the solvent is non-halogenated (e.g., Methanol), the presence of the
brominated solute requires the entire mixture to be treated as halogenated waste to
prevent contamination of fuel-blending streams.

e Aqueous Stream Handling:
o pH Check: Aqueous solutions of the HCI salt will be acidic (pH < 4).

o Neutralization (Optional but Recommended): Slowly add saturated Sodium Bicarbonate
(NaHCO:s) solution until pH is 6-8. Caution: CO2 gas will evolve.
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o Disposal: Pour the neutralized mixture into the Aqueous Halogenated Waste container.

o Crucial Warning: Do NOT pour the neutralized solution down the drain. The organic
component (brominated oxazole) is toxic to aquatic life and resistant to biodegradation.

Protocol C: Empty Container Management

Triple Rinse: Rinse the empty bottle three times with a small volume of a compatible solvent
(e.g., methanol or water).

» Rinsate Disposal: Pour all rinsates into the Halogenated Liquid Waste container (see
Protocol B).

o Defacing: Cross out the original label and mark "EMPTY."

o Disposal: Discard the clean, empty glass bottle in the Glass/Sharps bin or recycle according
to local policy.

Emergency Response: Spills

In the event of a spill, rapid containment prevents laboratory contamination.

e Small Spill (Solid):

o

Wear N95 respirator and nitrile gloves.

[¢]

Gently sweep up the powder using a brush and dustpan. Avoid creating dust clouds.

[¢]

Place material in a sealable bag (Protocol A).

[e]

Wipe the area with a damp paper towel; dispose of the towel as solid waste.
o Small Spill (Liquid):

o Cover the spill with an inert absorbent (Vermiculite or chemical spill pads).

o Allow absorption (5—-10 minutes).

o Scoop absorbent into a hazardous waste bag.
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o Clean surface with soap and water.

Regulatory Compliance & References
Regulatory Context (US EPA /| RCRA)

e Waste Coding: If the waste is an aqueous solution with pH < 2, it carries the D002
(Corrosivity) characteristic [1].

o Halogenated Solvents: While 4-Bromo-1,3-oxazole is not a "F-listed" solvent itself, it renders
any mixture "Halogenated," requiring treatment via incineration rather than fuel blending [2].

References

o US Environmental Protection Agency (EPA).40 CFR Part 261 - Identification and Listing of
Hazardous Waste.Link

o Thermo Fisher Scientific.Safety Data Sheet: 4-Bromo-1,3-oxazole (Analogous
Handling).Link(Note: Specific SDS for the HCI salt is rare; handling is derived from the free
base and general halogenated salt protocols).

o National Institutes of Health (PubChem).Compound Summary: 4-Bromo-1,3-oxazole.Link

» University of Wisconsin-Madison.Chemical Disposal Procedures: Halogenated Organics.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Operational Guide: Proper Disposal of 4-Bromo-1,3-
oxazole Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2844213/docs#operational-guide-proper-disposal-of-
4-bromo-1-3-oxazole-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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